(2E)-N-(4-methylanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2E)-N-(4-methylanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C22H16N4S/c1-15-6-10-19(11-7-15)25-26-20(13-23)22-24-21(14-27-22)18-9-8-16-4-2-3-5-17(16)12-18/h2-12,14,25H,1H3/b26-20+
• InChI Key: SGVNLZJFOFHELH-LHLOQNFPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: CC1=CC=C(C=C1)N/N=C(\C#N)/C2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H16N4S
• Molecular Weight: 368.5 g/mol

Description

(2E)-N-(4-methylanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is commonly known as MATC, and it is a thiazole derivative that has been synthesized using different methods.

Scientific Research Applications

Plastic Scintillators Based on Polymethyl Methacrylate

The scintillation properties of plastic scintillators based on polymethyl methacrylate (PMMA) with various luminescent dyes are considered in research. It was found that replacing naphthalene with different compounds does not alter their scintillation efficiency, optical transparency, or stability. Naphthalene derivatives used as luminescent activators demonstrate improved characteristics in these scintillators, suggesting potential applications in radiation detection and measurement technologies (Salimgareeva & Kolesov, 2005).

Heterocyclic Naphthalimides in Medicinal Applications

Heterocyclic naphthalimide compounds, related to naphthalene frameworks, are highlighted for their extensive potential in medicinal applications, including as anticancer agents. These compounds' ability to interact with various biological targets via noncovalent bonds positions naphthalimide derivatives as promising for the development of new medicinal agents. Research emphasizes their role in creating artificial ion receptors, fluorescent probes, and imaging agents, indicating their significant impact on diagnostic and therapeutic strategies in medicine (Gong et al., 2016).

Environmental and Biological Impacts of Cyanides

Studies on the toxicity of cyanides, which share a cyanide moiety with the compound , provide insights into their environmental and biological impacts. While not directly related to the specific chemical under discussion, this research underscores the importance of understanding cyanide compounds' potential effects and mechanisms of action in biological systems, which could inform safety and handling protocols for related chemicals (Egekeze & Oehme, 1980).

Synthesis and Applications of Phenothiazines

The medicinal chemistry investigations of phenothiazines are discussed, focusing on new derivatives with promising biological activities. This research sheds light on the synthetic versatility and therapeutic potential of compounds with complex heterocyclic structures, which may provide a context for exploring the applications of (2E)-N-(4-methylanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide in various biological and chemical domains (Pluta, Morak-Młodawska, & Jeleń, 2011).